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Compound of Interest

2-Amino-6-fluoro-3-
Compound Name:
methylquinoline

cat. No.: B1285036

Technical Guide: 2-Amino-6-fluoro-3-
methylquinoline (CAS 203506-28-9)

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Amino-6-fluoro-3-methylquinoline is a fluorinated heterocyclic building block with potential
applications in pharmaceutical research and medicinal chemistry. Its structure suggests its
utility as a key intermediate in the synthesis of more complex molecules with potential
therapeutic activities, such as antimicrobial or anticancer agents. This document provides a
summary of the currently available technical information for this compound.

Core Properties

The fundamental physicochemical properties of 2-Amino-6-fluoro-3-methylquinoline are
summarized below. This data is compiled from various chemical supplier specifications.
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Property Value Source
CAS Number 203506-28-9 [1][2]
Molecular Formula C1oHoFN:2 [1]12]
Molecular Weight 176.19 g/mol [11[2]
Physical Form Solid [1]
Purity >97% (typical) [2]

1S/C10H9FN2/c1-6-4-7-5-
InChl 8(11)2-3-9(7)13-10(6)12/h2-
5H,1H3,(H2,12,13)

[1]

OJCIWHJIZMUWTEI-

InChl Key [1]
UHFFFAOYSA-N

SMILES Cclcc2cc(F)cece2nclN [1]

Safety and Handling

This compound is classified as hazardous. The following table summarizes the key safety

information. Users should always consult the full Safety Data Sheet (SDS) before handling.
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Hazard Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Serious Eye Damage/Eye

o H318 Causes serious eye damage
Irritation
Signal Word Danger
Wear protective
Precautionary Statements P280 gloves/protective clothing/eye
protection/face protection
IF IN EYES: Rinse cautiously
with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Storage Class 11 Combustible Solids
WGK (Water Hazard Class) 3

Experimental Data and Protocols

As of the date of this document, specific experimental protocols for the synthesis, purification,
and detailed characterization of 2-Amino-6-fluoro-3-methylquinoline are not readily available
in the public scientific literature. Commercial suppliers typically provide a certificate of analysis
with batch-specific purity data, but the synthetic routes are often proprietary.

Similarly, no peer-reviewed studies detailing the biological evaluation of this specific compound,
including its mechanism of action or associated signaling pathways, have been identified. The
suggested uses in antimicrobial and anticancer research are based on the general activities of
the quinoline scaffold.

Logical Workflow for Potential Application

Given its role as a chemical intermediate, a logical workflow for its application in drug discovery
can be conceptualized. The following diagram illustrates a general process from a starting
material to a potential drug candidate.
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Synthesis and Characterization

2-Amino-6-fluoro-3-methylquinoline
(CAS 203506-28-9)
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Caption: A generalized workflow for utilizing 2-Amino-6-fluoro-3-methylquinoline in drug
discovery.

This whitepaper serves as a guide to the currently available information on 2-Amino-6-fluoro-
3-methylquinoline (CAS 203506-28-9). Further research and publication are needed to fully
elucidate its properties, synthetic methodologies, and potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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